Cas no 4038-49-7 (2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one)

2-Amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one is a substituted pyrimidinone derivative characterized by its unique structural features, including an amino group at the 2-position and a branched 3-methylbutyl substituent at the 5-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of heterocyclic compounds with potential pharmaceutical or agrochemical applications. Its pyrimidine core offers versatility for further functionalization, while the methyl and isopentyl side chains may influence solubility and reactivity. The compound's stability and well-defined structure make it suitable for research in medicinal chemistry, where it can be utilized as a scaffold for designing biologically active molecules.

2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one structure

4038-49-7 structure

Product Name:2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one

CAS No:4038-49-7

MF:C₁₀H₁₇N₃O

MW:195.261482000351

CID:925718

PubChem ID:135419068

Update Time:2025-06-07

2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

- 2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one
- 2-amino-6-methyl-5-(3-methylbutyl)-1H-pyrimidin-4-one
- 2-Amino-4-hydroxy-6-methyl-5-(3-methylbutyl)pyrimidine
- 2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4-ol
- AC1L7DGO
- CTK6A7431
- HMS1530N16
- Maybridge4_003470
- MolPort-001-769-096
- NSC210582
- Oprea1_082147
- 4038-49-7
- MFCD00112216
- NS00016248
- 2-Amino-5-isopentyl-6-methylpyrimidin-4-ol
- NSC-210582
- BRD-K36432061-001-01-2
- NCGC00175810-01
- 2-amino-4-methyl-5-(3-methylbutyl)-1H-pyrimidin-6-one
- DTXSID00308997
- Inchi： 1S/C10H17N3O/c1-6(2)4-5-8-7(3)12-10(11)13-9(8)14/h6H,4-5H2,1-3H3,(H3,11,12,13,14)
- InChI Key： JYAWAWILSOXYDB-UHFFFAOYSA-N
- SMILES： O=C1C(=C(C)N=C(N)N1)CCC(C)C

Computed Properties

Exact Mass: 195.13731
Monoisotopic Mass: 195.137162174g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 303
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 67.5Å²

Experimental Properties

PSA: 67.48

2-amino-6-methyl-5-(3-methylbutyl)pyrimidin-4(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Apollo Scientific	OR5002-250mg	2-Amino-4-hydroxy-6-methyl-5-(3-methylbutyl)pyrimidine	4038-49-7		250mg	£240.00	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1582630-250mg	2-Amino-5-isopentyl-6-methylpyrimidin-4-ol	4038-49-7	98%	250mg	￥2679.00	2024-05-15